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For Researchers, Scientists, and Drug Development Professionals

Introduction

Balsalazide disodium is a prodrug of mesalamine (5-aminosalicylic acid, 5-ASA) used for the
treatment of mildly to moderately active ulcerative colitis. Its targeted delivery system, which
releases the active compound in the colon, is designed to maximize therapeutic efficacy at the
site of inflammation while minimizing systemic side effects. This technical guide provides a
comprehensive overview of its chemical structure, physicochemical properties, mechanism of
action, and relevant experimental data.

Chemical Structure and Identification

Balsalazide disodium is the disodium salt of balsalazide. The active component, mesalamine, is
linked to a carrier molecule, 4-aminobenzoyl-B-alanine, through an azo bond.

IUPAC Name: (E)-5-[[-4-[[(2-carboxyethyl)amino]carbonyl]phenyl]azo]-2-hydroxybenzoic acid,
disodium salt, dihydrate[1]

Chemical Formula: C17H13N3Naz0e-2H20[2][3]
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Molecular Weight: 437.32 g/mol (dihydrate)[2][3]
CAS Number: 150399-21-6 (dihydrate)
Structural Formula:

Physicochemical Properties

Balsalazide disodium is a stable, odorless, orange to yellow microcrystalline powder.[2][3][4] Its
key physicochemical properties are summarized in the table below.

Property Value Reference

Orange to yellow
Appearance _ , [21[3][4]
microcrystalline powder

Freely soluble in water and
isotonic saline; sparingly

Solubility soluble in methanol and [11[2]031[4]
ethanol; practically insoluble in

other organic solvents.

Not specified for the disodium

Melting Point
salt.
pKa Not specified.
Approximately 86 mg per 750
Sodium Content PP Y 9P [2][3]

mg capsule.

Mechanism of Action and Metabolism

Balsalazide disodium functions as a prodrug, delivering the therapeutically active mesalamine
directly to the colon.[5][6] The intact molecule passes through the upper gastrointestinal tract
with minimal absorption.[7] Upon reaching the colon, resident bacteria produce azoreductase
enzymes that cleave the azo bond, releasing equimolar quantities of mesalamine and the inert
carrier molecule, 4-aminobenzoyl-B-alanine.[1][2][4]
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The precise mechanism of action of mesalamine is not fully understood but is believed to be
topical rather than systemic.[1][4] It is thought to exert its anti-inflammatory effects by inhibiting
the cyclooxygenase (COX) and lipoxygenase pathways in the colonic mucosa, thereby
reducing the production of inflammatory mediators such as prostaglandins and leukotrienes
from arachidonic acid.[1][6][8] Additionally, it may inhibit the activation of nuclear factor-kappa B
(NF-kB), a key regulator of the inflammatory response.[6]
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Metabolic Pathway of Balsalazide Disodium.

Pharmacokinetic Properties

The pharmacokinetic profile of balsalazide disodium is characterized by low systemic
absorption of the parent drug and its metabolites.
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Mesalamine (5- N-acetyl-5-

Parameter Balsalazide Reference
ASA) ASA

Tmax (hours) ~1-2 - - [2]

Protein Binding >99% - - [3]

Urinary Recovery
(% of dose)

<1% <4% <16%

Experimental Protocols
In Vitro Dissolution Testing

Objective: To assess the release of balsalazide disodium from its capsule formulation under

various pH conditions, simulating the gastrointestinal tract.
Methodology:
o Apparatus: USP Apparatus 1 (basket).
» Rotation Speed: 100 rpm.
» Media:
o 0.1N HCI
o pH 4.5 buffer
o pH 6.8 buffer
o pH 7.4 buffer
e Volume: 900 mL.
e Temperature: 37°C.

e Sampling Times: 5, 10, 15, 20, 30, 45, and 60 minutes, and until at least 80% of the labeled

content is dissolved.
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e Analysis: The concentration of balsalazide in the collected samples is determined by a

suitable analytical method, such as UV-Vis spectrophotometry or HPLC.[9]
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Experimental Workflow for In Vitro Dissolution Testing.

Objective: To determine the pharmacokinetic profile of balsalazide and its metabolites in

healthy volunteers.
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Methodology:
o Study Design: A single-dose, two-way crossover study.
e Subjects: Healthy male and female volunteers.

o Drug Administration: A single oral dose of balsalazide disodium (e.g., 2250 mg) is
administered under fasting and fed conditions.[9]

e Blood Sampling: Blood samples are collected at predefined time points post-dose.

e Plasma Analysis: Plasma concentrations of balsalazide and its metabolites (mesalamine and
N-acetyl-5-aminosalicylic acid) are quantified using a validated bioanalytical method (e.g.,
LC-MS/MS).

o Pharmacokinetic Analysis: Pharmacokinetic parameters such as Cmax, Tmax, AUC, and
half-life are calculated from the plasma concentration-time data.

Signaling Pathway Inhibition

The anti-inflammatory effect of mesalamine, the active metabolite of balsalazide, is mediated in
part by the inhibition of the arachidonic acid cascade.
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Inhibition of the Arachidonic Acid Pathway by Mesalamine.

Clinical Efficacy

Clinical trials have demonstrated the efficacy of balsalazide disodium in the treatment of mildly
to moderately active ulcerative colitis. The typical adult dosage is 2.25 g (three 750 mg
capsules) taken three times daily for up to 8 to 12 weeks.[10]
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Conclusion

Balsalazide disodium is a well-established, colon-targeted prodrug of mesalamine. Its chemical
design allows for efficient delivery of the active anti-inflammatory agent to the site of disease in
ulcerative colitis, thereby optimizing the therapeutic effect and minimizing systemic exposure.
The data presented in this guide provide a comprehensive technical overview for researchers
and drug development professionals working with this important therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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